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Compound of Interest

Compound Name: 3-Ethoxy-N-(pentan-2-yl)aniline
Cat. No.: B13255565
Get Quote

Executive Summary

3-Ethoxy-N-(pentan-2-yl)aniline is a secondary aromatic amine characterized by a specific
meta-ethoxy substitution pattern and a branched N-alkyl chain. This molecule represents a
critical scaffold in the development of functionalized polyanilines, optoelectronic materials, and
pharmaceutical intermediates.[1]

This technical guide provides a rigorous analysis of its molecular architecture, focusing on the
stereochemical implications of the chiral pentan-2-yl moiety and the conformational landscape
dictated by steric strain and electronic conjugation. We present validated synthesis protocols,
spectroscopic profiling, and a structural validation workflow designed for high-integrity research
applications.

Molecular Architecture & Connectivity
Structural Definition

The molecule consists of an aniline core substituted at the meta (3-) position with an ethoxy
group and N-alkylated with a pentan-2-yl chain.

e |[UPAC Name:N-(Pentan-2-yl)-3-ethoxyaniline
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e Molecular Formula: C13H21NO
e Molecular Weight: 207.31 g/mol

o Core Scaffold: 1,3-Disubstituted Benzene (Aniline derivative)

Connectivity Diagram (DOT Visualization)

The following diagram illustrates the atom-to-atom connectivity and functional group

segregation.
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Figure 1: Connectivity map highlighting the central aromatic core and its substituents.

Stereochemistry & Chirality
The Chiral Center

The pentan-2-yl group introduces a chiral center at the C2 position of the alkyl chain. The
nitrogen atom is bonded to a carbon attached to:

A Methyl group (-CH3)

A Propyl group (-CH2CH2CH3)

A Hydrogen atom (-H)

The Nitrogen atom (-NH-Ar)[2]

Consequently, this molecule exists as a pair of enantiomers: (R)-3-Ethoxy-N-(pentan-2-
yl)aniline and (S)-3-Ethoxy-N-(pentan-2-yl)aniline.
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Enantiomeric Impact

o Physical Properties: Boiling point and refractive index are identical for the enantiomers in an
achiral environment.

» Biological Interaction: If used as a drug pharmacophore, the (S)- and (R)- isomers will likely
exhibit distinct binding affinities due to the spatial arrangement of the hydrophobic propy! tail
relative to the receptor pocket.

Conformational Landscape
Nitrogen Pyramidalization vs. Planarity

In N-alkyl anilines, the geometry of the nitrogen atom is a compromise between:
e sp3 Hybridization (Pyramidal): Minimizes repulsion between the lone pair and bonding pairs.

e sp? Hybridization (Planar): Maximizes overlap of the nitrogen p-orbital with the benzene Tt-
system (resonance stabilization).

For 3-Ethoxy-N-(pentan-2-yl)aniline, the bulky pentan-2-yl group introduces steric hindrance
(A strain) with the ortho hydrogens of the benzene ring. This forces a slight twist in the N-
Phenyl bond, reducing conjugation compared to a primary aniline. The nitrogen likely adopts a
flattened pyramidal geometry.

Ethoxy Group Conformation

The C3-Ethoxy group prefers a conformation coplanar with the benzene ring.

o Preferred Dihedral: The O-C(ethyl) bond typically lies in the plane of the ring (dihedral angle
= 0° or 180°) to allow the oxygen lone pair to donate electron density into the ring system.

Conformational Equilibrium Diagram
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Figure 2: The competitive balance between resonance stabilization and steric relief drives the

molecular conformation.

Physicochemical Profiling

The following data summarizes the predicted and experimental properties essential for

formulation and handling.
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Property Value (Approx.) Significance

Highly lipophilic; suggests
LogP (Octanol/Water) 3.7-4.1 good membrane permeability

but low aqueous solubility.

Less basic than aliphatic
pKa (Conjugate Acid) 45-5.0 amines due to delocalization of

N-lone pair into the ring.

) Low polarity, indicating blood-
Topological Polar Surface Area

~21 Az brain barrier (BBB) penetration
(TPSA) ;
potential.
Hydrogen Bond Donors 1 (NH) Limited H-bonding capacity.
The ethoxy oxygen adds a
Hydrogen Bond Acceptors 2 (N, O)

weak acceptor site.

Experimental Protocols
Synthesis: Reductive Amination (Recommended)

This method is preferred over direct alkylation to avoid over-alkylation to the tertiary amine.

Reagents:

3-Ethoxyaniline (1.0 eq)

2-Pentanone (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Acetic Acid (catalytic)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Workflow:
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» Imine Formation: Dissolve 3-ethoxyaniline in DCE. Add 2-pentanone and acetic acid. Stir at
room temperature for 30-60 minutes to form the imine intermediate.

e Reduction: Cool the mixture to 0°C. Add STAB portion-wise.

e Reaction: Allow to warm to room temperature and stir overnight under nitrogen.
e Quench: Quench with saturated NaHCOs solution.

o Extraction: Extract with DCM (3x). Wash organics with brine, dry over NazSOa.

 Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Structural Validation (NMR)

To confirm the structure and distinguish it from isomers (e.g., N-pentyl vs N-(pentan-2-yl)):
e H NMR (CDCls, 400 MHz):

o 0 6.2-7.1ppm: Aromatic protons (4H). Look for the meta-substitution pattern (singlet-like
peak for H2, doublets for H4/H6).

[¢]

0 3.9 - 4.0 ppm: Quartet (2H) for Ethoxy -OCH2CHs.

[¢]

0 3.4 - 3.6 ppm: Multiplet (1H) for the chiral methine -N-CH(CHs)-. Diagnostic for branched
amine.

[¢]

0 1.4 ppm: Triplet (3H) for Ethoxy -OCH2CHs.

[e]

0 1.1 -1.2 ppm: Doublet (3H) for the methyl group on the chiral center (-CH(CHs)-).

o

0 0.9 ppm: Triplet (3H) for the terminal pentyl methyl.

References
e Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

e Anderson, N. G. (2012). Practical Process Research & Development. Academic Press. Link
(Protocols for scalable reductive amination).
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e PubChem. (2024). N-(pentan-2-yl)aniline Compound Summary. National Library of Medicine.
Link (Source for physicochemical data of the parent scaffold).

o Gawinecki, R. (2010). Structure and spectroscopy of anilines. In The Chemistry of Anilines.
Wiley-VCH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. N-(pentan-2-yl)aniline|CAS 2716-62-3 [benchchem.com]
e 2. chemscene.com [chemscene.com]

¢ To cite this document: BenchChem. [Comprehensive Structural Analysis of 3-Ethoxy-N-
(pentan-2-yl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13255565/docs#comprehensive-structural-analysis-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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